Cas no 83806-57-9 ((4-chlorophenyl)(5,7-dichloro-1-benzofuran-2-yl)methanol)

• Product Name: (4-chlorophenyl)(5,7-dichloro-1-benzofuran-2-yl)methanol
• CAS No: 83806-57-9
• MF: C₁₅H₉Cl₃O₂
• MW: 327.58976149559
• CID: 1812818
• PubChem ID: 3068791
• Update Time: 2025-04-21

(4-chlorophenyl)(5,7-dichloro-1-benzofuran-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-chlorophenyl)(5,7-dichloro-1-benzofuran-2-yl)methanol
• (4-chlorophenyl)-(5,7-dichloro-1-benzofuran-2-yl)methanol
• 83806-57-9
• alpha-(4-Chlorophenyl)-5,7-dichloro-2-benzofuranmethanol
• 2-Benzofuranmethanol, alpha-(4-chlorophenyl)-5,7-dichloro-
• (5,7-dichlorobenzofuran-2-yl)(p-chlorophenyl)carbinol
• IJPZZRUJQUFAAM-UHFFFAOYSA-N
• DTXSID101003878
• SCHEMBL10361577
• BRN 5585193

• Inchi： 1S/C15H9Cl3O2/c16-10-3-1-8(2-4-10)14(19)13-6-9-5-11(17)7-12(18)15(9)20-13/h1-7,14,19H
• InChI Key： IJPZZRUJQUFAAM-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1OC(=C2)C(C1C=CC(=CC=1)Cl)O)Cl

Computed Properties

• Exact Mass: 325.966813g/mol
• Monoisotopic Mass: 325.966813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 33.4Ų